Cas no 2679808-44-5 (benzyl N-{3-bromo-2,4-difluoro-6-(3R,5S)-3,4,5-trimethylpiperazin-1-ylphenyl}carbamate)

• Product Name: benzyl N-{3-bromo-2,4-difluoro-6-(3R,5S)-3,4,5-trimethylpiperazin-1-ylphenyl}carbamate
• CAS No: 2679808-44-5
• MF: C₂₁H₂₄BrF₂N₃O₂
• MW: 468.334971427917
• CID: 5619328
• PubChem ID: 165923737
• Update Time: 2025-06-11

benzyl N-{3-bromo-2,4-difluoro-6-(3R,5S)-3,4,5-trimethylpiperazin-1-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679808-44-5
• benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate
• EN300-28304559
• benzyl N-{3-bromo-2,4-difluoro-6-(3R,5S)-3,4,5-trimethylpiperazin-1-ylphenyl}carbamate

• Inchi： 1S/C21H24BrF2N3O2/c1-13-10-27(11-14(2)26(13)3)17-9-16(23)18(22)19(24)20(17)25-21(28)29-12-15-7-5-4-6-8-15/h4-9,13-14H,10-12H2,1-3H3,(H,25,28)/t13-,14+
• InChI Key： IASFCGPWFMKJIC-OKILXGFUSA-N
• SMILES： BrC1=C(C=C(C(=C1F)NC(=O)OCC1C=CC=CC=1)N1C[C@H](C)N(C)[C@H](C)C1)F

Computed Properties

• Exact Mass: 467.10200g/mol
• Monoisotopic Mass: 467.10200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.8Ų

Additional information on benzyl N-{3-bromo-2,4-difluoro-6-(3R,5S)-3,4,5-trimethylpiperazin-1-ylphenyl}carbamate

Comprehensive Overview of Benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate (CAS No. 2679808-44-5)

In the rapidly evolving field of pharmaceutical chemistry, benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate (CAS No. 2679808-44-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This carbamate derivative incorporates a halogenated phenyl ring and a stereospecific piperazine moiety, making it a valuable candidate for drug discovery and medicinal chemistry research. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and small-molecule drug development.

The compound's CAS No. 2679808-44-5 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmaceutical R&D. Its systematic name, benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate, highlights key functional groups: a bromine and fluorine substitution pattern, a carbamate linker, and a chiral piperazine core. These features contribute to its selective binding properties, a hot topic in GPCR-targeted drug design and kinase inhibition studies. Recent literature suggests its potential utility in modulating protein-protein interactions, a frontier in precision medicine.

From a synthetic chemistry perspective, the stereochemistry at the (3R,5S)-3,4,5-trimethylpiperazine segment presents intriguing challenges and opportunities. This aspect resonates with the growing demand for enantioselective synthesis methods in API manufacturing. The compound's difluorophenyl component also aligns with the fluorine in drug design trend, where fluorination improves metabolic stability and membrane permeability – frequently searched topics in medicinal chemistry forums.

Analytical characterization of CAS 2679808-44-5 typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and high-resolution mass spectrometry. These methods address common queries about compound purity verification and structural elucidation in pharmaceutical quality control. The benzyl carbamate protection strategy in its structure also makes it relevant to discussions about prodrug design and controlled release formulations, which are trending in drug delivery system research.

In the context of computational chemistry and AI-assisted drug discovery, this compound's 3D conformation and electronic properties offer valuable data points for molecular docking studies. Its lipophilicity parameters (calculated from the bromo-difluoro and trimethylpiperazine groups) are frequently analyzed in QSAR modeling, a technique gaining traction in virtual screening workflows. These applications connect with popular searches about in silico ADMET prediction and hit-to-lead optimization strategies.

The pharmaceutical industry's shift toward fragment-based drug design has increased interest in compounds like benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate. Its molecular weight and polar surface area fall within desirable ranges for CNS-penetrant molecules, making it relevant to neuropharmacology research. Additionally, the piperazine scaffold is a trending topic due to its prevalence in FDA-approved drugs, particularly in psychoactive therapeutics and antimicrobial agents.

From a regulatory standpoint, proper handling of halogenated compounds like this requires adherence to green chemistry principles, another highly searched subject in process chemistry circles. The bromine atom offers potential for cross-coupling reactions, connecting to popular queries about palladium-catalyzed transformations in heterocyclic synthesis. These synthetic applications position the compound as a versatile chemical building block for library diversification in drug discovery programs.

In conclusion, benzyl N-{3-bromo-2,4-difluoro-6-[(3R,5S)-3,4,5-trimethylpiperazin-1-yl]phenyl}carbamate (CAS No. 2679808-44-5) represents a fascinating case study in modern medicinal chemistry. Its structural complexity addresses multiple contemporary research themes, from stereoselective synthesis to computational drug design, while its physicochemical properties make it relevant to current pharmacokinetic optimization strategies. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will undoubtedly play important roles in advancing targeted therapeutics and personalized medicine approaches.